Cas no 170572-50-6 (3,5-Difluoro-4-methylbenzonitrile)

3,5-Difluoro-4-methylbenzonitrile structure

170572-50-6 structure

Product Name:3,5-Difluoro-4-methylbenzonitrile

CAS No:170572-50-6

Molecular Formula:C₈H₅NF₂

Molecular Weight:153.1288

MDL:MFCD09835197

CID:822279

3,5-Difluoro-4-methylbenzonitrile Properties

Names and Identifiers

- 3,5-Difluoro-4-methylbenzonitrile
- Benzonitrile, 3,5-Difluoro-4-Methyl- (9CI)
- 4-CYANO-2,6-DIFLUOROTOLUENE
- CL8177
- CTK3J5245
- MolPort-003-984-092
- PubChem4536
- SureCN410438
- +Expand
- MDL： MFCD09835197
- InChIKey： AIHPFQMICHSKGT-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H5F2N/c1-5-7(9)2-6(4-11)3-8(5)10/h2-3H,1H3
- SMILES： CC1=C(C=C(C=C1F)C#N)F

Computed Properties

Exact Mass: 153.03905
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Heavy Atom Count: 11

Experimental Properties

PSA: 23.79
Boiling Point: 204.6±35.0 ºC (760 Torr),
Flash Point: 77.5±25.9 ºC,
Solubility: Almost insoluble (0.086 g/l) (25 º C),
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

3,5-Difluoro-4-methylbenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00797E-1g	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	95%	1g	$180.00	2024-06-19
A2B Chem LLC	AD37722-250mg	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	95%	250mg	$63.00	2024-04-20
Aaron	AR0079FQ-100mg	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	97%	100mg	$29.00
abcr	AB335022-1 g	3,5-Difluoro-4-methylbenzonitrile; 95%	170572-50-6		1g	€251.70
Alichem	A010014624-250mg	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	97%	250mg	494.40 USD
Ambeed	A569177-100mg	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	98%	100mg	$32.0
Apollo Scientific	PC903678-1g	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	97+%	1g	£95.00	2024-07-28
Crysdot LLC	CD12134087-10g	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	95+%	10g	$562
eNovation Chemicals LLC	D565553-1g	3,5-Difluoro-4-Methylbenzonitrile	170572-50-6	97%	1g	$200	2022-09-06
Fluorochem	215321-1g	3,5-Difluoro-4-methylbenzonitrile	170572-50-6	95%	1g	￡147.00	2022-03-01

3,5-Difluoro-4-methylbenzonitrile Related Literature

1. Polarographic determination of 2:4:6-trinitrotoluene and cyclo trimethylenetrinitramine in explosive mixtures

Analyst, 1954,79, 644-648
2. Sample preparation procedures for accurate and precise isotope analysis of Pb in peat by multiple collector (MC)-ICP-MS†‡

Teresa Jeffries,Barry J. Coles J. Anal. At. Spectrom., 2004,19, 1275-1277
3. Thermoreversible photocyclization of a pyrazolotriazole to a triazasemibullvalene: a novel electrocyclic reaction†

Claudio Carra,Thomas Bally,Titus A. Jenny,Angelo Albini Photochem. Photobiol. Sci., 2002,1, 38-44
4. Hierarchical forest-like photoelectrodes with ZnO nanoleaves on a metal dendrite array†

Li Cheng,Qing Chang,Yu Chang,Nannan Zhang,Changyuan Tao,Zhaona Wang,Xing Fan J. Mater. Chem. A, 2016,4, 9816-9821
5. Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts†

John Evans,Mark A. Newton,Thomas Neisius,Robert P. Tooze,Richard Oldman Chem. Commun., 2003, 2682-2683
6. Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†

Yusuke Funasako,Hiroko Azumi Dalton Trans., 2011,40, 9221-9228
7. High performance NaxCoO2 as a cathode material for rechargeable sodium batteries†

B. Venkata Rami Reddy,R. Ravikumar,C. Nithya,S. Gopukumar J. Mater. Chem. A, 2015,3, 18059-18063
8. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
9. Contents list

Soft Matter, 2015,11, 3739-3745
10. Front cover

Org. Biomol. Chem., 2024,22, 401-402

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

170572-50-6 (3,5-Difluoro-4-methylbenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:170572-50-6)3,5-Difluoro-4-methylbenzonitrile

Purity:99%/99%

Quantity:5g/10g

Price($):320.0/635.0